Cas no 139004-51-6 (Acetic acid, (2,6-dinitrophenoxy)-)
139004-51-6 structure
Product Name:Acetic acid, (2,6-dinitrophenoxy)-
CAS No:139004-51-6
MF:C8H6N2O7
MW:242.14244222641
CID:1258685
Update Time:2024-08-04
Acetic acid, (2,6-dinitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, (2,6-dinitrophenoxy)-
- (2,6-Dinitro-phenoxy)-acetic acid
- Acetic acid, 2-(2,6-dinitrophenoxy)-
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- Inchi: 1S/C8H6N2O7/c11-7(12)4-17-8-5(9(13)14)2-1-3-6(8)10(15)16/h1-3H,4H2,(H,11,12)
- InChI Key: HEDPFFUEYDQJRQ-UHFFFAOYSA-N
- SMILES: C(O)(=O)COC1=C([N+]([O-])=O)C=CC=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 242.01748
Experimental Properties
- Density: 1.633±0.06 g/cm3(Predicted)
- Boiling Point: 466.9±30.0 °C(Predicted)
- PSA: 132.81
- pka: 2.63±0.10(Predicted)
Acetic acid, (2,6-dinitrophenoxy)- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
139004-51-6 (Acetic acid, (2,6-dinitrophenoxy)-) Related Products
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